Cas no 61785-69-1 (2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide)

2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide structure
61785-69-1 structure
Product name:2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide
CAS No:61785-69-1
MF:C12H14N4O4
MW:278.26396
CID:523857

2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole,4-(hexahydro-1H-azepin-1-yl)-7-nitro-, 3-oxide
    • 4-(azepan-1-yl)-7-nitro-3-oxido-2,1,3-benzoxadiazol-3-ium

Computed Properties

  • Exact Mass: 278.10162
  • Monoisotopic Mass: 278.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.58
  • Boiling Point: 494.1°Cat760mmHg
  • Flash Point: 252.6°C
  • Refractive Index: 1.715
  • PSA: 99.35

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